2-(4-chlorophenyl)-1,3-thiazolidin-4-one

• IUPAC Name: 2-(4-chlorophenyl)-1,3-thiazolidin-4-one
• InChI: InChI=1S/C9H8ClNOS/c10-7-3-1-6(2-4-7)9-11-8(12)5-13-9/h1-4,9H,5H2,(H,11,12)
• InChI Key: CFROMVMCCYDNTJ-UHFFFAOYSA-N
• Canonical SMILES: C1C(=O)NC(S1)C2=CC=C(C=C2)Cl
• Molecular Formula: C9H8ClNOS
• Molecular Weight: 213.68 g/mol

Description

2-(4-chlorophenyl)-1,3-thiazolidin-4-one, also known as CPTH, is a synthetic compound that has gained significant interest in scientific research due to its potential therapeutic applications. CPTH belongs to the class of thiazolidinones, which are known for their diverse biological activities, including anti-inflammatory, anti-tumor, and anti-diabetic properties.

Mechanism of Action

The mechanism of action of 2-(4-chlorophenyl)-1,3-thiazolidin-4-one is not fully understood, but it is believed to act through the inhibition of histone deacetylase (HDAC) enzymes. HDAC enzymes are involved in the regulation of gene expression, and their inhibition can lead to changes in gene expression patterns. 2-(4-chlorophenyl)-1,3-thiazolidin-4-one has been shown to selectively inhibit HDAC8, which is involved in the regulation of cell growth and division.
Biochemical and Physiological Effects:
2-(4-chlorophenyl)-1,3-thiazolidin-4-one has been shown to have several biochemical and physiological effects, including the induction of apoptosis, inhibition of cell proliferation, and inhibition of inflammatory cytokines. 2-(4-chlorophenyl)-1,3-thiazolidin-4-one has also been shown to improve cognitive function in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One advantage of using 2-(4-chlorophenyl)-1,3-thiazolidin-4-one in lab experiments is its high purity, which ensures reproducibility of results. 2-(4-chlorophenyl)-1,3-thiazolidin-4-one is also relatively stable and can be stored for extended periods. However, one limitation of using 2-(4-chlorophenyl)-1,3-thiazolidin-4-one is its low solubility in water, which can make it challenging to work with in aqueous solutions.

Future Directions

There are several future directions for research on 2-(4-chlorophenyl)-1,3-thiazolidin-4-one, including the development of more potent derivatives, the investigation of its potential as a therapeutic agent in various diseases, and the exploration of its mechanism of action. Additionally, the use of 2-(4-chlorophenyl)-1,3-thiazolidin-4-one in combination with other drugs or therapies may enhance its therapeutic effects. Overall, 2-(4-chlorophenyl)-1,3-thiazolidin-4-one shows great potential as a therapeutic agent, and further research is needed to fully understand its biological activities and potential clinical applications.

Synthesis Methods

2-(4-chlorophenyl)-1,3-thiazolidin-4-one can be synthesized through a multi-step process involving the reaction of 4-chlorophenyl isothiocyanate with ethyl acetoacetate, followed by the addition of hydrazine hydrate and acetic acid. The resulting product is then treated with sulfuric acid to yield 2-(4-chlorophenyl)-1,3-thiazolidin-4-one. This method has been optimized to produce high yields of 2-(4-chlorophenyl)-1,3-thiazolidin-4-one with excellent purity.

Scientific Research Applications

2-(4-chlorophenyl)-1,3-thiazolidin-4-one has shown promising results in various scientific research applications, including cancer treatment, inflammation, and neurodegenerative diseases. In cancer treatment, 2-(4-chlorophenyl)-1,3-thiazolidin-4-one has been shown to inhibit the growth of cancer cells by inducing apoptosis, which is the programmed cell death of cancer cells. Inflammation is a common factor in many diseases, and 2-(4-chlorophenyl)-1,3-thiazolidin-4-one has been shown to have anti-inflammatory properties by inhibiting the production of inflammatory cytokines. In neurodegenerative diseases, 2-(4-chlorophenyl)-1,3-thiazolidin-4-one has been shown to protect neurons from cell death and improve cognitive function.